Cas no 921766-27-0 (N-Benzyl-N'-[(4-hydroxy-3-methoxyphenyl)methyl]thiourea)

• Product Name: N-Benzyl-N'-[(4-hydroxy-3-methoxyphenyl)methyl]thiourea
• CAS No: 921766-27-0
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• CID: 743258
• Update Time: 2023-08-03

N-Benzyl-N'-[(4-hydroxy-3-methoxyphenyl)methyl]thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N'-(phenylmethyl)-
• 1-benzyl-3-[(4-hydroxy-3-methoxyphenyl)methyl]thiourea
• N-Benzyl-N'-[(4-hydroxy-3-methoxyphenyl)methyl]thiourea

• Inchi： 1S/C16H18N2O2S/c1-20-15-9-13(7-8-14(15)19)11-18-16(21)17-10-12-5-3-2-4-6-12/h2-9,19H,10-11H2,1H3,(H2,17,18,21)
• InChI Key： OJNZZJNMNYWUHR-UHFFFAOYSA-N
• SMILES： S=C(NCC1C=CC=CC=1)NCC1C=CC(=C(C=1)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 321
• XLogP3: 1.9
• Topological Polar Surface Area: 85.6